Cas no 2680812-82-0 (benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate)

• Product Name: benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate
• CAS No: 2680812-82-0
• MF: C₁₉H₁₄N₄O₃
• MW: 346.339463710785
• CID: 5623965
• PubChem ID: 165940996
• Update Time: 2025-05-25

benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680812-82-0
• EN300-28297971
• benzyl N-{4-[(3-cyanopyrazin-2-yl)oxy]phenyl}carbamate
• benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate

• Inchi： 1S/C19H14N4O3/c20-12-17-18(22-11-10-21-17)26-16-8-6-15(7-9-16)23-19(24)25-13-14-4-2-1-3-5-14/h1-11H,13H2,(H,23,24)
• InChI Key： DUXSQHBWHFNVFP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC1C(C#N)=NC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.10659032g/mol
• Monoisotopic Mass: 346.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.1Ų

Additional information on benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate

Introduction to Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate (CAS No. 2680812-82-0)

Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate, identified by the chemical compound code CAS No. 2680812-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate lies in its combination of a benzyl group, a carbamate moiety, and a pyrazine ring substituted with a cyano group, making it a promising candidate for further exploration in drug discovery.

The significance of this compound is further underscored by its potential role in modulating various biological pathways. Recent studies have highlighted the importance of pyrazine derivatives in the development of novel therapeutic agents due to their ability to interact with multiple targets. Specifically, the 3-cyanopyrazin-2-yl moiety in the molecular structure suggests that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory and metabolic disorders. This aligns with the growing interest in small molecule inhibitors that can selectively target pathogenic mechanisms without causing significant side effects.

In the context of contemporary pharmaceutical research, Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate has been investigated for its potential applications in treating conditions such as diabetes, obesity, and neurodegenerative diseases. The carbamate functional group is particularly noteworthy as it has been shown to enhance drug bioavailability and improve pharmacokinetic properties. Moreover, the presence of a cyano group on the pyrazine ring may contribute to its ability to cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) therapies.

One of the most compelling aspects of Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate is its structural similarity to known bioactive molecules that have successfully transitioned from research to clinical use. For instance, compounds with similar pyrazine-based scaffolds have been reported to exhibit anti-inflammatory, antioxidant, and anti-tumor properties. These findings suggest that Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate could serve as a lead compound for further derivatization and optimization to develop novel therapeutics.

The synthesis of Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of 4-(3-cyanopyrazin-2-yl)oxybenzoic acid, which is then converted into the corresponding carbamate derivative using benzoyl chloride or benzoyl bromide in the presence of a base catalyst. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) to confirm its molecular structure.

From a pharmacological perspective, Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate has shown promise in preclinical studies conducted by independent research groups. These studies have demonstrated its ability to inhibit key enzymes involved in disease pathways while maintaining good selectivity. For example, preliminary data indicate that this compound may effectively suppress the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. Additionally, its interaction with other targets such as kinases and transcription factors has been explored, suggesting broad therapeutic potential.

The development of Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate into a viable drug candidate also involves considerations regarding formulation and delivery systems. Given its molecular properties, it may be necessary to develop specialized formulations to enhance its solubility and bioavailability. Techniques such as prodrug design or nanotechnology-based delivery systems could be employed to improve its pharmacokinetic profile. Furthermore, computational modeling and virtual screening techniques are being utilized to predict binding interactions and optimize lead compounds before they enter more costly and time-consuming experimental phases.

In conclusion, Benzyl N-{4-(3-cyanopyrazin-2-yl)oxyphenyl}carbamate (CAS No. 2680812-82-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development, particularly in the context of modulating inflammatory and metabolic disorders. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.